Cas no 1797701-10-0 (N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide
• CAS No: 1797701-10-0
• MF: C₁₉H₂₃N₃O₂S
• MW: 357.469823122025
• CID: 5999363
• PubChem ID: 71809677
• Update Time: 2025-05-25

N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide
• F6442-5466
• AKOS024565235
• N-[4-(4-methoxypiperidin-1-yl)phenyl]-2-pyridin-4-ylsulfanylacetamide
• N-[4-(4-METHOXYPIPERIDIN-1-YL)PHENYL]-2-(PYRIDIN-4-YLSULFANYL)ACETAMIDE
• N-(4-(4-methoxypiperidin-1-yl)phenyl)-2-(pyridin-4-ylthio)acetamide
• 1797701-10-0
• Acetamide, N-[4-(4-methoxy-1-piperidinyl)phenyl]-2-(4-pyridinylthio)-

• Inchi： 1S/C19H23N3O2S/c1-24-17-8-12-22(13-9-17)16-4-2-15(3-5-16)21-19(23)14-25-18-6-10-20-11-7-18/h2-7,10-11,17H,8-9,12-14H2,1H3,(H,21,23)
• InChI Key： BNGKPLLJIKCQOZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCC(OC)CC2)C=C1)(=O)CSC1C=CN=CC=1

Computed Properties

• Exact Mass: 357.15109816g/mol
• Monoisotopic Mass: 357.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.8Ų

Additional information on N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide

Introduction to N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide (CAS No. 1797701-10-0)

N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide, a compound with the chemical identifier CAS No. 1797701-10-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique structural composition, featuring a combination of piperidine, phenyl, and pyridine-sulfanyl moieties, positions it as a promising candidate for further exploration in therapeutic interventions.

The pharmacological significance of N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide is underscored by its ability to interact with biological targets in a highly specific manner. The presence of the 4-methoxypiperidin-1-yl group contributes to its binding affinity with certain enzymes and receptors, making it a valuable scaffold for designing novel pharmacological agents. This feature is particularly relevant in the context of developing treatments for neurological disorders, where precise modulation of neurotransmitter activity is crucial.

In recent years, there has been a surge in research focused on identifying and optimizing molecules that can modulate the activity of neurotransmitter receptors. N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide has emerged as a compound of interest in this domain due to its structural features that allow for effective interaction with serotonin and dopamine receptors. These interactions are pivotal in the management of conditions such as depression, anxiety, and Parkinson's disease.

The synthesis and characterization of N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-ylsulfanyl)acetamide have been subjects of extensive study. Advanced synthetic methodologies have been employed to ensure the high purity and yield of the compound, which is essential for both preclinical and clinical investigations. Techniques such as multi-step organic synthesis, coupled with chromatographic purification methods, have been instrumental in obtaining the desired product quality.

One of the most compelling aspects of N-4-(4-methoxypiperidin-1-yl)phenyl-2-(pyridin-4-y lsulfanyl)acetamide is its potential to serve as a lead compound for the development of new drugs. Its structural motif allows for facile modifications that can enhance its pharmacological properties, including solubility, bioavailability, and target specificity. These attributes are critical for translating laboratory findings into effective clinical therapies.

The biological activity of N-4-(4-methoxypiperidin -1 -yl)phenyl -2 -( pyridine -4 -y lsulfanyl )acetamide has been evaluated through various in vitro and in vivo assays. These studies have revealed its ability to modulate neurotransmitter receptor activity, which is indicative of its potential therapeutic applications. For instance, preclinical data suggest that this compound may exhibit anxiolytic and antidepressant effects by interacting with serotonin receptors.

The role of computational chemistry in understanding the behavior of N - 4 -( 4 - methoxypiperidin -1 - yl ) phen yl - 2 -( pyridine - 4 - ylsulfanyl ) acetamide has been increasingly recognized. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have not only enhanced our understanding of its mechanism of action but also guided the design of more potent derivatives.

Future directions in the study of N - 4 -( 4 - methoxypiperidine -1 - yl ) phen yl - 2 -( pyridine - 4 - ylsulfanyl ) acetamide include exploring its efficacy in animal models of neurological disorders. Such studies will provide critical evidence regarding its potential as a therapeutic agent and may pave the way for human clinical trials. Additionally, investigating its metabolic stability and pharmacokinetic profile will be essential for optimizing its clinical application.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating expertise from chemistry, biology, pharmacology, and medicine. N - 4 -( 4 - methoxypiperidine -1 - yl ) phen yl - 2 -( pyridine - 4 - ylsulfanyl ) acetamide exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry and pharmacological research aimed at addressing unmet medical needs.

In conclusion, N - 4 -( 4 - methoxypiperidine -1 - yl ) phen yl - 2 -( pyridine - 4 - ylsulfanyl ) acetamide (CAS No . 1797701 .10 .0 ) is a compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , make it an attractive candidate for further development into a therapeutic agent . As research continues to uncover new applications for this molecule , it is likely to play an important role in advancing treatments for neurological and psychiatric disorders.